4-methyl-1-(4-Methyl-3-nitro-phenyl)-1H-pyrazole

• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 4-methyl-1-(4-methyl-3-nitrophenyl)pyrazole
• InChI: InChI=1S/C11H11N3O2/c1-8-6-12-13(7-8)10-4-3-9(2)11(5-10)14(15)16/h3-7H,1-2H3
• InChI Key: YODLEAHUZXYYFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=C(C=N2)C)[N+](=O)[O-]

Description

4-methyl-1-(4-Methyl-3-nitro-phenyl)-1H-pyrazole is a useful research compound. Its molecular formula is C11H11N3O2 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A dried flask under nitrogen was charged with 4-bromo-1-methyl-2-nitro-benzene (40 mmol), 4-methylpyrazole (20 mmol), Cs2CO3 (13 g), Cu2O (290 mg, 2 mmol), salicylaldoxime (1.1 g, 8 mmol) and 12 mL of acetonitrile. The mixture was heated at 80° C. for 24 h. The reaction mixture was cooled to room temperature, diluted with dichloromethane and filtered through celite. The filtrate was washed with water, dried and concentrated under reduced pressure. Column chromatography on silica gel (DCM/Hexane 30-100%) gave 4-methyl-1-(4-Methyl-3-nitro-phenyl)-1H-pyrazole as a yellow solid (60% yield).